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Org 25543 hydrochloride Org 25543 hydrochloride Potent and selective glycine transporter type 2 (GlyT2) inhibitor (IC50 = 16 nM for hGlyT2). Displays no activity at GlyT1 or 56 other common biological targets (≥ 100 μM), in a glycine uptake assay in CHO cells. Ameliorates mechanical allodynia after partial sciatic nerve ligation injury in mice.
Brand Name: Vulcanchem
CAS No.: 495076-64-7
VCID: VC0004937
InChI: InChI=1S/C24H32N2O4.ClH/c1-26(2)24(12-8-9-13-24)17-25-23(27)19-14-20(28-3)22(21(15-19)29-4)30-16-18-10-6-5-7-11-18;/h5-7,10-11,14-15H,8-9,12-13,16-17H2,1-4H3,(H,25,27);1H
SMILES: CN(C)C1(CCCC1)CNC(=O)C2=CC(=C(C(=C2)OC)OCC3=CC=CC=C3)OC.Cl
Molecular Formula: C24H33ClN2O4
Molecular Weight: 449 g/mol

Org 25543 hydrochloride

CAS No.: 495076-64-7

Inhibitors

VCID: VC0004937

Molecular Formula: C24H33ClN2O4

Molecular Weight: 449 g/mol

Org 25543 hydrochloride - 495076-64-7

CAS No. 495076-64-7
Product Name Org 25543 hydrochloride
Molecular Formula C24H33ClN2O4
Molecular Weight 449 g/mol
IUPAC Name N-[[1-(dimethylamino)cyclopentyl]methyl]-3,5-dimethoxy-4-phenylmethoxybenzamide;hydrochloride
Standard InChI InChI=1S/C24H32N2O4.ClH/c1-26(2)24(12-8-9-13-24)17-25-23(27)19-14-20(28-3)22(21(15-19)29-4)30-16-18-10-6-5-7-11-18;/h5-7,10-11,14-15H,8-9,12-13,16-17H2,1-4H3,(H,25,27);1H
Standard InChIKey NIPQJILJYQVZJR-UHFFFAOYSA-N
SMILES CN(C)C1(CCCC1)CNC(=O)C2=CC(=C(C(=C2)OC)OCC3=CC=CC=C3)OC.Cl
Canonical SMILES CN(C)C1(CCCC1)CNC(=O)C2=CC(=C(C(=C2)OC)OCC3=CC=CC=C3)OC.Cl
Description Potent and selective glycine transporter type 2 (GlyT2) inhibitor (IC50 = 16 nM for hGlyT2). Displays no activity at GlyT1 or 56 other common biological targets (≥ 100 μM), in a glycine uptake assay in CHO cells. Ameliorates mechanical allodynia after partial sciatic nerve ligation injury in mice.
Synonyms N-[[1-(Dimethylamino)cyclopentyl]methyl]-3,5-dimethoxy-4-(phenylmethoxy)benzamide hydrochloride
PubChem Compound 10095215
Last Modified Nov 11 2021
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